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Compound of Interest

Compound Name: finasteride
Cat. No.: B7804897
Get Quote
\ J

For Immediate Implementation by Laboratory Personnel

Finasteride, a potent 5-alpha-reductase inhibitor, requires meticulous handling and disposal
procedures due to its classification as a hazardous drug. This guide provides essential, step-
by-step instructions for researchers, scientists, and drug development professionals to ensure
the safe and compliant disposal of finasteride waste streams, thereby protecting personnel
and the environment. Adherence to these protocols is critical for maintaining laboratory safety
and regulatory compliance.

Finasteride Hazard Profile

A summary of key hazard information for finasteride is presented below. This information
underscores the importance of the disposal procedures outlined in this document.
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Hazard
Classification

Description

Primary Route of
Exposure

Key Precaution

NIOSH Hazardous
Drug

Poses a potential for
reproductive and
developmental

toxicity.

Inhalation of dust, skin

absorption, ingestion.

Women who are
pregnant or may
become pregnant
should not handle
crushed or broken

tablets or powder.[1]

Harmful if Swallowed

May cause adverse
health effects if
ingested.[2][3]

Ingestion.

Do not eat, drink, or
smoke when handling.
Wash hands
thoroughly after
handling.[2][3][4]

Suspected

Reproductive Toxin

May damage fertility
or the unborn child.[2]
[3]

Inhalation, skin

contact, ingestion.

Use appropriate
personal protective
equipment (PPE),
including gloves and
lab coat.[2][3][4]

Environmental Hazard

Very toxic to aquatic
life with long-lasting
effects.[3]

Improper disposal
leading to
environmental

release.

Do not dispose of
down the drain or in

regular trash.[3]

Experimental Protocols for Disposal

The proper disposal of finasteride is contingent on its form (solid or in solution) and must be
conducted in accordance with federal, state, and local regulations. Finasteride is listed as a
hazardous drug by the National Institute for Occupational Safety and Health (NIOSH),
necessitating specific handling precautions. While pure finasteride is not explicitly listed as a
P- or U-listed hazardous waste under the Resource Conservation and Recovery Act (RCRA),
its formulation in certain solvents may render the entire waste stream a characteristic
hazardous waste.
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Step 1: Personal Protective Equipment (PPE) and
Handling

Before beginning any disposal procedure, ensure you are wearing the appropriate PPE:

Gloves: Two pairs of chemotherapy-rated gloves are recommended.

Lab Coat: A disposable or dedicated lab coat.

Eye Protection: Safety glasses or goggles.

Respiratory Protection: If handling bulk powder or creating aerosols, a NIOSH-approved
respirator is necessatry.

All handling of finasteride, especially in its powdered form, should be conducted within a
chemical fume hood to minimize inhalation exposure.[4]

Step 2: Waste Segregation and Containment

Proper segregation of finasteride waste is crucial. Three primary waste streams should be
considered:

» Solid Finasteride Waste: This includes expired or unused pure finasteride powder,
contaminated weighing papers, and disposable equipment that has come into direct contact
with solid finasteride.

» Finasteride Solutions: Solutions of finasteride in various solvents (e.g., ethanol, DMSO).
The hazardous characteristics of the solvent will dictate the disposal route.

o Contaminated Labware and PPE: This includes items such as gloves, pipette tips, and empty
vials.

All finasteride waste must be collected in designated, sealed, and clearly labeled hazardous
waste containers. The label should include "Hazardous Waste," the chemical name
"Finasteride," and any other components of the mixture.

Step 3: Disposal of Solid Finasteride Waste
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o Carefully collect all solid finasteride waste, including contaminated materials, in a
designated hazardous waste container.

e This container should be black, as is standard for hazardous pharmaceutical waste.

» Store the sealed container in a designated satellite accumulation area until it is collected by
your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste contractor.

Step 4: Disposal of Finasteride Solutions
The disposal of finasteride solutions depends on the solvent used:
e Agueous Solutions: While the finasteride itself is an environmental hazard, disposal of

agueous solutions will be dictated by local regulations. Consult your institution's EHS for
specific guidance. Do not pour down the drain.[3]

o Flammable Solvents (e.g., Ethanol): If finasteride is dissolved in a solvent that exhibits
hazardous characteristics, such as ignitability (a flashpoint below 140°F or 60°C), the entire
solution is considered RCRA hazardous waste. This waste must be collected in a designated
container for flammable hazardous waste, often labeled with the waste code DOO1.

e Other Organic Solvents (e.g., DMSO): Collect these solutions in a designated hazardous
waste container for organic solvent waste. Do not mix with other waste streams unless
permitted by your institution's EHS.

Step 5: Disposal of Contaminated Labware and PPE

 All disposable items that have come into contact with finasteride (gloves, pipette tips, etc.)
should be considered contaminated.

e Collect these items in the designated black container for hazardous pharmaceutical waste.

» Empty vials that once contained finasteride should also be disposed of in this container.

Mandatory Visualizations
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The following diagrams illustrate the decision-making process and workflow for the proper
disposal of finasteride in a laboratory setting.

Click to download full resolution via product page

Caption: Finasteride Disposal Workflow for Research Laboratories.

This comprehensive guide ensures that the disposal of finasteride is handled in a manner that
prioritizes safety and environmental protection. By following these procedures, research
facilities can maintain compliance with regulations and foster a culture of safety. Always consult
your institution's specific guidelines and Environmental Health and Safety department for any
additional requirements.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b7804897/docs?utm_src=pdf-body#proper-disposal-of-finasteride-in-a-research-environment-a-step-by-step-guide
https://www.benchchem.com/product/b7804897/docs?utm_src=pdf-body-img#proper-disposal-of-finasteride-in-a-research-environment-a-step-by-step-guide
https://www.benchchem.com/product/b7804897/docs?utm_src=pdf-body#proper-disposal-of-finasteride-in-a-research-environment-a-step-by-step-guide
https://www.benchchem.com/product/b7804897/docs?utm_src=pdf-body#proper-disposal-of-finasteride-in-a-research-environment-a-step-by-step-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7804897?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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